Cas no 71277-79-7 (DISODIUM GLYCYRRHIZATE)

• Product Name: DISODIUM GLYCYRRHIZATE
• CAS No: 71277-79-7
• MF: C₄₂H₅₉Na₂O₁₆
• MW: 865.887816667557
• CID: 568325
• PubChem ID: 118984432
• Update Time: 2025-06-07

DISODIUM GLYCYRRHIZATE Chemical and Physical Properties

Names and Identifiers

• DISODIUM GLYCYRRHIZATE
• Disodium glycyrhetate
• 2-O-β-D-Glucopyranosyl-(20β-carboxy-11-oxo-30-norolean-12-en-3β-yl)-α-D-glucopyranosiduronic acid disodium salt
• (3beta,20beta)-20-Carboxy-11-oxo-30-norolean-12-en-3-yl 2-O-beta-D-glucopyranuronosyl-alpha-D-glucopyranosiduronic acid sodium salt
• β-glycyrrhixic acid monosodium salt
• Beta-glycyrrhixic acid monosodium salt
• Disodium glycyrrhizinate
• UNII-L8Q0US0J7V
• DISODIUM GLYCYRRHIZATE [WHO-DD]
• disodium;(2S,3S,4S,5R,6R)-6-[(2S,3R,4S,5S,6S)-2-[[(3S,4aR,6aR,6bS,8aS,11S,12aR,14aR,14bS)-11-carboxylato-4,4,6a,6b,8a,11,14b-heptamethyl-14-oxo-2,3,4a,5,6,7,8,9,10,12,12a,14a-dodecahydro-1H-picen-3-yl]oxy]-6-carboxylato-4,5-dihydroxyoxan-3-yl]oxy-3,4,5-trihydroxyoxane-2-carboxylate
• Glycyrrhizinic acid disodium salt
• 71277-79-7
• L8Q0US0J7V
• DISODIUM GLYCYRRHIZATE [INCI]
• Disodium glycyrrhizin
• CCRIS 1966
• Glycyrrhizinate, disodium
• alpha-D-Glucopyranosiduronic acid, (3-beta,20-beta)-20-carboxy-11-oxo-30-norolean-12-en-3-yl-2-O-beta-D-glucopyranuronosyl-, disodium salt
• Q27282842

• Inchi： 1S/C42H62O16.2Na/c1-37(2)21-8-11-42(7)31(20(43)16-18-19-17-39(4,36(53)54)13-12-38(19,3)14-15-41(18,42)6)40(21,5)10-9-22(37)55-35-30(26(47)25(46)29(57-35)33(51)52)58-34-27(48)23(44)24(45)28(56-34)32(49)50;;/h16,19,21-31,34-35,44-48H,8-15,17H2,1-7H3,(H,49,50)(H,51,52)(H,53,54);;/q;2*+1/p-3/t19-,21-,22-,23-,24-,25-,26-,27+,28-,29-,30+,31+,34-,35-,38+,39-,40-,41+,42+;;/m0../s1
• InChI Key： KPQJOKRSYYJJEL-VLQRKCJKSA-K
• SMILES： [Na+].[Na+].O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)[O-])O1)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)[O-])O1)O)O)O)[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C)CC[C@@](C(=O)[O-])(C)C[C@H]5C4=CC([C@@H]32)=O)C1(C)C

Computed Properties

• Exact Mass: 844.38600
• Monoisotopic Mass: 868.383
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 60
• Rotatable Bond Count: 5
• Complexity: 1720
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 267A^2

Experimental Properties

• Boiling Point: 971.4°C at 760 mmHg
• Flash Point: 288.1°C
• PSA: 269.87000
• LogP: 0.91090